Cas no 691412-35-8 (2-Hexanone,6-(ethylmethylamino)-(9CI))

• Product Name: 2-Hexanone,6-(ethylmethylamino)-(9CI)
• CAS No: 691412-35-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 1019111
• Update Time: 2022-09-23

2-Hexanone,6-(ethylmethylamino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,6-(ethylmethylamino)-(9CI)

• Inchi： 1S/C9H19NO/c1-4-10(3)8-6-5-7-9(2)11/h4-8H2,1-3H3
• InChI Key： DEEVNTBUTKNWLB-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCN(CC)C

Computed Properties

• Exact Mass: 157.147
• Monoisotopic Mass: 157.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2